Cas no 61402-80-0 (2,4(1H,3H)-Pyrimidinedione, 1,5-dipropyl-)

• Product name: 2,4(1H,3H)-Pyrimidinedione, 1,5-dipropyl-
• CAS No: 61402-80-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 480728
• PubChem ID: 71396173

2,4(1H,3H)-Pyrimidinedione, 1,5-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1,5-dipropyl-
• 1,5-dipropylpyrimidine-2,4-dione
• 61402-80-0
• DTXSID40817755
• 1,5-Dipropylpyrimidine-2,4(1H,3H)-dione

• Inchi： InChI=1S/C10H16N2O2/c1-3-5-8-7-12(6-4-2)10(14)11-9(8)13/h7H,3-6H2,1-2H3,(H,11,13,14)
• InChI Key： IGVFZBQBBPWISF-UHFFFAOYSA-N
• SMILES： CCCC1=CN(C(=O)NC1=O)CCC

Computed Properties

• Exact Mass: 196.12128
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 49.41